2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide

• IUPAC Name: 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide
• InChI: InChI=1S/C10H16N4O2/c1-7(6-15)11-10(16)5-14-4-9(12-13-14)8-2-3-8/h4,7-8,15H,2-3,5-6H2,1H3,(H,11,16)
• InChI Key: OAOXQWZRWSHMBL-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(=O)CN1C=C(N=N1)C2CC2
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol

Description

2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide is a chemical compound that has been synthesized for various scientific research purposes. This compound has been found to have potential applications in the fields of biochemistry and physiology due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide is not fully understood, but it is believed to interact with certain enzymes and proteins in the body. This interaction can lead to changes in cellular processes, which can have various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide are still being studied. However, it has been found to have potential applications in the treatment of various diseases such as cancer and Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide in lab experiments is its unique properties, which make it a useful tool for studying various cellular processes. However, there are also limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide. One potential direction is to study its potential applications in the treatment of various diseases. Another potential direction is to further investigate its mechanism of action and how it interacts with various enzymes and proteins in the body. Additionally, research could be done to develop new synthesis methods for this compound to make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide involves the reaction of cyclopropyl azide with 2-(1-hydroxypropan-2-yl)acetamide in the presence of a copper catalyst. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

2-(4-cyclopropyltriazol-1-yl)-N-(1-hydroxypropan-2-yl)acetamide has been used in various scientific research applications due to its unique properties. One of the main applications of this compound is in the field of biochemistry, where it has been used to study the mechanism of action of various enzymes and proteins. It has also been used in the field of physiology to study the effects of certain compounds on cellular processes.